2-(3-Hydroxyadamantan-1-yl)acetic acid

• IUPAC Name: 2-(3-hydroxy-1-adamantyl)acetic acid
• InChI: InChI=1S/C12H18O3/c13-10(14)6-11-2-8-1-9(3-11)5-12(15,4-8)7-11/h8-9,15H,1-7H2,(H,13,14)
• InChI Key: JFMDWSCOQLUOCZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3(CC1CC(C2)(C3)O)CC(=O)O
• Molecular Formula: C12H18O3
• DSSTOX Substance ID: DTXSID90330404
• Molecular Weight: 210.27 g/mol
• CAS RN: 17768-36-4

Description

2-(3-Hydroxyadamantan-1-yl)acetic acid, or 2-HAA, is a relatively new compound that has been studied for its potential applications in scientific research. It is an analog of adamantane, a cycloalkane with four fused rings, and is synthesized from adamantane-1-acetic acid. 2-HAA is a chiral molecule and has been found to have a wide range of biological and physiological activities, making it an attractive candidate for further research.

Scientific Research Applications

Synthesis and Optimization in Medicinal Chemistry

2-(3-Hydroxy-1-adamantyl)-2-oxoacetic acid, an intermediate of saxagliptin for Type 2 Diabetes Mellitus, can be synthesized from 1-adamantanecarboxylic acid. Key steps in the synthesis involve oxidation and one-pot methods, achieving an overall yield of about 51% (Wang et al., 2018).

Pharmacological Properties

Esters of 2-(1,2,4-triazoles-3-iltio)acetic acids have been found to exhibit analgesic, neuroleptic, diuretic, anti-inflammatory, mild antimicrobial, and other biological activities. They also serve as intermediates in the synthesis of various pharmacologically relevant compounds (Salionov, 2015).

Synthesis in Organic Chemistry

Methods have been developed for synthesizing (3-Hydroxyadamantan-1-yl)methanols, which are important for preparing diols through nitroxylation and subsequent reduction processes (Ivleva et al., 2018).

Role in HIV Treatment Research

2-(Quinolin-3-yl)-acetic-acid derivatives, which share structural similarities, have been identified as allosteric HIV-1 integrase inhibitors, blocking multiple steps of HIV-1 integration and showing potential as antiretroviral compounds (Kessl et al., 2012).

Antitumor Activity

Novel silver complexes based on phosphanes and ester derivatives of bis(pyrazol-1-yl)acetate ligands, including derivatives of 2-(3-Hydroxyadamantan-1-yl)acetic acid, have shown significant in vitro antitumor activity, particularly against small-cell lung carcinoma (SCLC) cells (Pellei et al., 2023).

Clinical Chemistry Applications

In clinical chemistry, methods have been developed for the liquid-chromatographic determination of specific acids, including related compounds, in human plasma. Such methods are crucial for various diagnostic purposes (Martínez et al., 1983).

Iron Overload Treatment

Conjugates of desferrioxamine B (DFOB) with derivatives of adamantane, including 3-hydroxyadamantane-1-carboxylic acid, have been studied as potential treatments for iron overload diseases, such as beta-thalassemia (Liu et al., 2010).

Safety and Hazards

The safety information for 2-(3-Hydroxyadamantan-1-yl)acetic acid indicates that it has the GHS07 pictogram and the signal word "Warning". The hazard statements include H315 and H319. The precautionary statements include P305, P351, and P338.

Mechanism of Action

Target of Action

It’s worth noting that adamantine derivatives have been known to interact with various biological targets, including ion channels and receptors .

Mode of Action

It has been suggested that adamantine derivatives can interact with their targets through hydrophobic interactions and hydrogen bonding .

Pharmacokinetics

It is known that the physicochemical properties of a compound, such as lipophilicity and water solubility, can significantly impact its bioavailability .

Result of Action

Some studies suggest that adamantine derivatives may have potential antidepressant effects .

Action Environment

It is known that factors such as temperature, ph, and the presence of other substances can affect the stability and efficacy of chemical compounds .